![molecular formula C11H13FO3 B8333342 2-[[4-(2-Fluoroethoxy)phenoxy]methyl]oxirane](/img/structure/B8333342.png)
2-[[4-(2-Fluoroethoxy)phenoxy]methyl]oxirane
Cat. No. B8333342
M. Wt: 212.22 g/mol
InChI Key: VCEFHLNFKISQMJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09260400B2
Procedure details
A solution of NaOH (0.35 g) in 10 mL of water was added to a mixture of 4-(2-f luoroethoxy) phenol (1.10 g, 7.1 mmol) and epichlorohydrin (0.80 mL, 10.2 mmol). The mixture was heated at 100° C. for 3 h. After cooling, the mixture is taken up with AcOEt (50 mL). The organic phase was separated, washed with brine, dried over Na2SO4 and evaporated under reduced pressure. The crude residue was chromatographed (Petroleum ether/AcOEt, 4:1, as eluent) to afford pure compound in 48% yield. 1H NMR (CDCl3): δ 2.60-2.70 (m, 2H), 3.16 (m, 1H), 3.89-4.04 (m, 2H), 4.17-4.28 (m, 1H), 4.50-4.65 (m, 1H), 6.54 -6.60 (m, 2H), 6.84-6.87 (m, 2H).
Yield
48%
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].[F:3][CH2:4][CH2:5][O:6][C:7]1[CH:12]=[CH:11][C:10]([OH:13])=[CH:9][CH:8]=1.[CH2:14]([CH:16]1[O:18][CH2:17]1)Cl.CCOC(C)=O>O>[F:3][CH2:4][CH2:5][O:6][C:7]1[CH:12]=[CH:11][C:10]([O:13][CH2:14][CH:16]2[CH2:17][O:18]2)=[CH:9][CH:8]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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0.35 g
|
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Type
|
reactant
|
|
Smiles
|
[OH-].[Na+]
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Name
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|
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Quantity
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1.1 g
|
|
Type
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reactant
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Smiles
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FCCOC1=CC=C(C=C1)O
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|
Name
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|
|
Quantity
|
0.8 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(Cl)C1CO1
|
|
Name
|
|
|
Quantity
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10 mL
|
|
Type
|
solvent
|
|
Smiles
|
O
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Step Two
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Name
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|
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Quantity
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50 mL
|
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Type
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reactant
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|
Smiles
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CCOC(=O)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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100 °C
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Other
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Conditions are dynamic
|
1
|
|
Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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After cooling
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CUSTOM
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Type
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CUSTOM
|
|
Details
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The organic phase was separated
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WASH
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Type
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WASH
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|
Details
|
washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
dried over Na2SO4
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The crude residue was chromatographed (Petroleum ether/AcOEt, 4:1, as eluent)
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CUSTOM
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Type
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CUSTOM
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|
Details
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to afford pure compound in 48% yield
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Outcomes
Product
|
Name
|
|
|
Type
|
|
|
Smiles
|
FCCOC1=CC=C(OCC2OC2)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 48% |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
